Cas no 850878-47-6 ((2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid)

(2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid structure

850878-47-6 structure

Product Name:(2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid

CAS No:850878-47-6

MF:C₂₅H₄₀O₆

MW:436.581508636475

CID:1124026

PubChem ID:77916008

Update Time:2024-10-26

(2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

- Lancifodilactone F
- (2S)-2-[(3R,3Ar,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2
- (αS,2′R,3R,3aR,5aR,8S,10aS,10bS)-8-[(1R)-1,2-Dihydroxy-1-methylethyl]tetradecahydro-α,3a,10b-trimethyl-5′-oxospiro[cyclohept[e]indene-7(1H),2′(3′H)-furan]-3-acetic acid (ACI)
- 850878-47-6
- 2-[8-(1,2-Dihydroxypropan-2-yl)-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid
- AKOS037514714
- (2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid
- Inchi： 1S/C25H40O6/c1-15(21(28)29)17-8-11-23(3)18-5-6-19(24(4,30)14-26)25(12-9-20(27)31-25)13-16(18)7-10-22(17,23)2/h15-19,26,30H,5-14H2,1-4H3,(H,28,29)/t15-,16+,17+,18-,19-,22+,23-,24-,25+/m0/s1
- InChI Key： GFRDTMTUJTYIJJ-RACDTKHVSA-N
- SMILES： [C@]([C@@H]1CC[C@@H]2[C@@]3(CC[C@H]([C@H](C)C(=O)O)[C@]3(CC[C@@H]2C[C@]21OC(=O)CC2)C)C)(O)(C)CO

Computed Properties

Exact Mass: 436.28200
Monoisotopic Mass: 436.28248899g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 752
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 9
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 104

Experimental Properties

Color/Form: Powder
Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr)
Melting Point: 189-190℃
PSA: 104.06000
LogP: 3.77510

(2S)-2-[(3R,3aR,5aR,7R,8S,10aS,10bS)-8-[(2R)-1,2-dihydroxypropan-2-yl]-3a,10b-dimethyl-5'-oxospiro[2,3,4,5,5a,6,8,9,10,10a-decahydro-1H-cyclohepta[e]indene-7,2'-oxolane]-3-yl]propanoic acid Pricemore >>

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